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Compound of Interest

Compound Name: Sodium Formate

Cat. No.: B104965 Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions regarding the use of sodium formate as a thermal stabilizer in drilling fluids. It

is intended for researchers, scientists, and professionals in the field of drilling fluid technology.

Frequently Asked questions (FAQs)
1. What is the primary role of sodium formate in a drilling fluid?

Sodium formate is a multifunctional additive primarily used to enhance the thermal stability of

water-based drilling fluids, especially in high-temperature and high-pressure (HTHP)

environments.[1][2][3] It also contributes to shale inhibition and can be used as a density

control agent.[1][4]

2. How does sodium formate improve the thermal stability of drilling fluid polymers?

The formate ion (HCOO-) has a unique chemical structure that provides exceptional thermal

stability compared to traditional chloride-based systems. Formate salts reduce the rate of

hydrolytic and oxidative degradation of many common drilling fluid polymers, such as xanthan

gum and starches, at high temperatures. This is achieved by structuring the water molecules

around the polymer, which protects the polymer backbone from thermal degradation.

3. What is the typical temperature limit for drilling fluids treated with sodium formate?
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Drilling fluids formulated with sodium formate can maintain their properties at temperatures

exceeding 150°C (302°F). Specific formulations have shown stability at even higher

temperatures, with some studies reporting stability up to 157°C (315°F) and beyond.

4. Can sodium formate be used in combination with other formate salts?

Yes, sodium formate is often used in conjunction with potassium formate and cesium formate.

This combination allows for the formulation of high-density, solids-free brines. Sodium formate
can achieve a density of up to 1.30 S.G., which can be increased to 1.57 S.G. with potassium

formate and up to 2.2 S.G. with cesium formate.

5. Is sodium formate environmentally friendly?

Sodium formate is considered to be environmentally friendly, non-toxic, and biodegradable,

making it a preferable alternative to some conventional chemicals used in drilling fluids.

Troubleshooting Guide
Issue 1: Decreased Rheological Properties (Viscosity, Gel Strength) After High-Temperature

Exposure
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Possible Cause Troubleshooting Steps

Insufficient Sodium Formate Concentration: The

concentration of sodium formate may be too low

to provide adequate thermal protection to the

polymers.

1. Review the initial formulation and the

expected bottom-hole temperature. 2. Increase

the concentration of sodium formate in the fluid.

3. Conduct a hot-roll aging test on the modified

fluid to verify improved thermal stability.

Polymer Degradation: The primary viscosifying

polymer (e.g., xanthan gum, starch) may be

degrading despite the presence of sodium

formate.

1. Evaluate the compatibility of the specific

polymer with the formate brine at the target

temperature. 2. Consider using a more thermally

stable polymer in conjunction with sodium

formate. 3. Perform HPHT rheology tests to

assess the performance of different polymer-

formate combinations.

Contamination: Contamination from the

formation (e.g., divalent cations like calcium and

magnesium) can negatively impact polymer

performance.

1. Analyze the chemical composition of the

drilling fluid filtrate for contaminants. 2. If

contamination is present, consider adding a

chelating agent to sequester the divalent

cations.

Issue 2: Increased High-Pressure, High-Temperature (HPHT) Fluid Loss
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Possible Cause Troubleshooting Steps

Degradation of Fluid Loss Control Additives: The

additives responsible for controlling fluid loss

may not be stable at the operating temperature.

1. Verify the thermal stability of the fluid loss

control additives in the formate brine. 2.

Consider adding a thermally stable fluid loss

control polymer that is compatible with formate

systems. 3. The filtration loss of a polymer fluid

with added sodium formate may be slightly

greater than that of a pure polymer fluid, but this

can be controlled by adjusting the formate

concentration.

Poor Filter Cake Quality: The filter cake formed

may not be effective at preventing fluid invasion

into the formation.

1. Evaluate the particle size distribution of any

bridging agents (e.g., calcium carbonate) in the

fluid. 2. Optimize the concentration and particle

size of the bridging agent to create a more

effective filter cake.

Data Presentation
Table 1: Effect of Sodium Formate on the Rheological Properties of a Water-Based Drilling

Fluid After Hot-Roll Aging

Fluid
Composition

Temperature
(°C)

Apparent
Viscosity (cP)

Plastic
Viscosity (cP)

Yield Point
(lb/100 ft²)

Base Mud (No

Formate)
25 25 15 10

Base Mud (No

Formate)
150 8 5 3

Base Mud +

Sodium Formate
25 28 18 10

Base Mud +

Sodium Formate
150 22 14 8
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Note: The data presented in this table is illustrative and compiled from general trends observed

in the cited literature. Actual experimental results will vary depending on the specific fluid

formulation and testing conditions.

Table 2: Comparison of Shale Recovery in Different Drilling Fluids

Fluid Type Temperature (°C) Shale Recovery (%)

KCl Fluid 120 88

Na/K Formate Fluid 120 95

KCl Fluid 150 87

Na/K Formate Fluid 150 92

KCl Fluid 175 84

Na/K Formate Fluid 175 92

Source: Adapted from a study on the thermal stability of starch in formate fluids.

Experimental Protocols
1. High-Pressure, High-Temperature (HPHT) Rheology Test

This test measures the rheological properties of drilling fluids under simulated downhole

conditions. The procedure is based on the guidelines provided in API RP 13B-1.

Apparatus: HPHT Viscometer.

Procedure:

Place the drilling fluid sample in the viscometer test cell.

Pressurize the cell to the desired pressure (e.g., 500 psi).

Heat the sample to the target temperature (e.g., 150°C).
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Once the temperature and pressure have stabilized, measure the dial readings at various

rotational speeds (e.g., 600, 300, 200, 100, 6, and 3 rpm).

Calculate the plastic viscosity, yield point, and apparent viscosity using the appropriate

formulas.

2. Hot-Roll Aging Test

This test simulates the effect of temperature on a drilling fluid over a period of time.

Apparatus: Roller oven, aging cells.

Procedure:

Place the drilling fluid sample in an aging cell.

Pressurize the cell with an inert gas (e.g., nitrogen) to prevent boiling.

Place the cell in a roller oven preheated to the desired temperature (e.g., 150°C).

Roll the sample for a specified duration (e.g., 16 hours).

After aging, cool the cell to room temperature before opening.

Measure the rheological and filtration properties of the aged fluid and compare them to the

initial properties.

3. Shale Recovery Test

This test evaluates the ability of a drilling fluid to inhibit the dispersion of shale cuttings.

Apparatus: Roller oven, aging cells, sieves.

Procedure:

Prepare a known weight of dried shale cuttings of a specific size range.

Add the shale cuttings to a known volume of the drilling fluid in an aging cell.
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Hot-roll the sample at a specified temperature for a set duration (e.g., 150°F for 16 hours).

After aging, pour the fluid and cuttings over a sieve to separate the recovered shale.

Carefully wash the recovered shale with water or a suitable solvent to remove any

adhering drilling fluid.

Dry the recovered shale in an oven and weigh it.

Calculate the percent shale recovery by dividing the final weight of the shale by the initial

weight and multiplying by 100.

Visualizations

High Temperature Environment
Degradation ProcessProtective Mechanism of Sodium Formate

Drilling Fluid Polymer
(e.g., Xanthan Gum) Heat (>150°C)

Hydrolysis of
Polymer Backbone

Induces

Oxidative
Scission

Induces

Loss of Viscosity &
Fluid Loss Control

Sodium Formate
(HCOONa)

Water Structuring
Around Polymer

Promotes Stabilization of
Helical Structure

Protection from
Hydrolysis & Oxidation

Shields

Click to download full resolution via product page

Caption: Mechanism of polymer thermal degradation and the protective role of sodium
formate.
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Caption: Experimental workflow for evaluating the thermal stability of drilling fluids with sodium
formate.
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Caption: Troubleshooting flowchart for thermal stability issues in formate-based drilling fluids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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